Ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate
Overview
Description
Ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate is a chemical compound with the molecular formula C13H11Cl2NO2 . It has a molecular weight of 284.14 . The compound is used in laboratory chemicals .
Molecular Structure Analysis
The InChI code for Ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate is1S/C13H11Cl2NO2/c1-3-18-13(17)9-6-16-12-7(2)10(14)5-4-8(12)11(9)15/h4-6H,3H2,1-2H3 . The SMILES string is CCOC(=O)C1=CN=C2C(C)=CC(Cl)=CC2=C1Cl .
Scientific Research Applications
Pharmaceutical Research
Ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate: is primarily utilized as an intermediate in the synthesis of various pharmaceutical compounds . Its structure is conducive to chemical modifications, which can lead to the development of novel therapeutic agents. For instance, its derivatives may be explored for their potential antimalarial, antibacterial, or antifungal properties due to the quinoline core, a common motif in many drugs.
Agricultural Chemistry
In agriculture, this compound could serve as a starting point for the synthesis of pesticides or herbicides . The dichloro and methyl groups present in the molecule may be altered to enhance the compound’s interaction with biological targets, potentially leading to more effective pest control solutions.
Material Science
The applications in material science could involve the use of Ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate in the synthesis of organic light-emitting diodes (OLEDs) or as a ligand in metal-organic frameworks (MOFs) . These materials have a wide range of applications, from energy-efficient displays to gas storage and separation technologies.
Industrial Applications
Industrially, this compound might be used in the creation of corrosion inhibitors or as a catalyst in specific chemical reactions . Its molecular structure allows for the possibility of creating complexes with metals, which can be beneficial in various industrial processes.
Environmental Science
In environmental science, derivatives of Ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate could be investigated for their ability to bind to pollutants or heavy metals, aiding in environmental clean-up efforts . The compound’s chemical properties might make it suitable for inclusion in sensors or assays designed to detect environmental contaminants.
Analytical Chemistry
This compound can also play a role in analytical chemistry as a standard or reagent in chromatography and spectrometry techniques . Its well-defined structure and properties allow for its use in the calibration of instruments and the validation of analytical methods.
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is recommended to wash with plenty of soap and water .
properties
IUPAC Name |
ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2NO2/c1-3-18-13(17)10-6-16-12-7(2)4-8(14)5-9(12)11(10)15/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHCZSIOJQCTCHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=CC(=CC2=C1Cl)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70352649 |
Source
|
| Record name | ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70352649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
338954-50-0 |
Source
|
| Record name | ethyl 4,6-dichloro-8-methylquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70352649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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